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Compound of Interest

Compound Name: 4-Fluoro-3-(trifluoromethyl)aniline

Cat. No.: B1329471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point and density of 4-Fluoro-3-
(trifluoromethyl)aniline (CAS No: 2357-47-3), a key intermediate in pharmaceutical and

agrochemical synthesis. This document presents the core physical properties, outlines the

standard experimental methodologies for their determination, and offers a logical visualization

of the compound's characteristics.

Core Physicochemical Data
The essential physical properties of 4-Fluoro-3-(trifluoromethyl)aniline have been compiled

from established chemical literature. These values are critical for process design, safety

assessments, and quality control in a laboratory and industrial setting.

Property Value Conditions Source

Boiling Point 207-208 °C
Standard atmospheric

pressure
Literature[1][2]

Density 1.393 g/mL 25 °C Literature[1][2]

Refractive Index n20/D 1.466 20 °C Literature[1][2]

Flash Point 92 °C Closed cup Literature[1]
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Visualization of Compound Properties
The following diagram illustrates the relationship between 4-Fluoro-3-(trifluoromethyl)aniline
and its key physical properties.
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Caption: Relationship between 4-Fluoro-3-(trifluoromethyl)aniline and its physical properties.

Experimental Protocols
While the specific experimental reports for the literature values of 4-Fluoro-3-
(trifluoromethyl)aniline are not publicly detailed, the following are standard and widely

accepted methodologies for determining the boiling point and density of liquid organic

compounds. It is highly probable that similar protocols were employed to establish the reported

values.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 4-Fluoro-3-(trifluoromethyl)aniline, the Thiele tube method is

a common and efficient laboratory technique.

Methodology: Thiele Tube Method

Sample Preparation: A small quantity (a few milliliters) of 4-Fluoro-3-
(trifluoromethyl)aniline is placed into a small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

test tube containing the sample.
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Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample and

the thermometer bulb are at the same level. This assembly is then secured in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently and uniformly heated. This design

promotes the circulation of the oil, ensuring even heat distribution.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the inverted capillary tube. Heating is continued until the bubbling is rapid and

continuous.

Boiling Point Determination: The heat source is then removed. The liquid begins to cool, and

the rate of bubbling slows. The boiling point is the temperature at which the last bubble

emerges and the liquid just begins to enter the capillary tube.[2] This indicates that the vapor

pressure of the sample is equal to the atmospheric pressure.

Determination of Density
The density of a liquid is its mass per unit volume. For precise measurements of liquid

densities, pycnometry is a standard and accurate method.

Methodology: Pycnometry

Pycnometer Preparation: A pycnometer (a small glass flask with a precisely known volume)

is thoroughly cleaned, dried, and its mass is accurately measured on an analytical balance.

Sample Filling: The pycnometer is filled with 4-Fluoro-3-(trifluoromethyl)aniline. Care is

taken to avoid air bubbles. The stopper is inserted, and any excess liquid is carefully wiped

from the outside.

Temperature Equilibration: The filled pycnometer is placed in a temperature-controlled water

bath (e.g., at 25 °C) to allow the liquid to reach thermal equilibrium. The volume of the liquid

will adjust to the temperature, and any excess may need to be removed.

Final Mass Measurement: The pycnometer and its contents are removed from the water

bath, carefully dried on the outside, and weighed again on the analytical balance.
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Calculation: The mass of the aniline derivative is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the liquid by the known volume of the pycnometer.

This guide provides the fundamental physicochemical data and the likely experimental context

for 4-Fluoro-3-(trifluoromethyl)aniline, supporting its safe and effective use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-custom-synthesis
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329471?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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